Cas no 1203085-32-8 (3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea)

• Product Name: 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea
• CAS No: 1203085-32-8
• MF: C₂₂H₂₇N₃O₃S
• MW: 413.533084154129
• CID: 6014522
• PubChem ID: 30374121
• Update Time: 2025-06-12

3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea Chemical and Physical Properties

Names and Identifiers

• 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea
• 1203085-32-8
• AKOS024512969
• F5535-0012
• 1-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-cyclohexylurea
• 1-cyclohexyl-3-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
• SR-01000923139
• 3-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-1-cyclohexylurea
• SR-01000923139-1

• Inchi： 1S/C22H27N3O3S/c26-22(23-18-9-3-1-4-10-18)24-19-13-14-21-17(16-19)8-7-15-25(21)29(27,28)20-11-5-2-6-12-20/h2,5-6,11-14,16,18H,1,3-4,7-10,15H2,(H2,23,24,26)
• InChI Key： XWCZQCHRXUAZCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC(=CC=2CCC1)NC(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 413.17731291g/mol
• Monoisotopic Mass: 413.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea

Comprehensive Overview of 3-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl-1-Cyclohexylurea (CAS No. 1203085-32-8)

The compound 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea (CAS No. 1203085-32-8) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzenesulfonyl group attached to a tetrahydroquinoline core and further linked to a cyclohexylurea moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The tetrahydroquinoline scaffold, a key component of this compound, is known for its bioactivity and has been utilized in the synthesis of various therapeutic agents. The incorporation of the benzenesulfonyl group enhances the molecule's stability and binding affinity, while the cyclohexylurea segment contributes to its solubility and pharmacokinetic properties. These attributes position CAS No. 1203085-32-8 as a promising candidate for further investigation.

One of the most frequently searched topics in the field of medicinal chemistry is the role of sulfonamide derivatives in drug design. The benzenesulfonyl group in this compound aligns with this trend, as sulfonamides are renowned for their antibacterial, antiviral, and anti-inflammatory properties. Additionally, the tetrahydroquinoline framework is often associated with central nervous system (CNS) activity, making this compound relevant to studies on Alzheimer's and Parkinson's diseases. Such connections to high-interest research areas enhance the compound's visibility in academic and industrial databases.

From a synthetic chemistry perspective, the preparation of 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea involves multi-step organic reactions, including sulfonylation and urea formation. Researchers often seek detailed protocols for its synthesis, reflecting the growing emphasis on reproducible and scalable methods in chemical research. The compound's CAS No. 1203085-32-8 serves as a critical identifier in patent literature and scientific publications, ensuring accurate retrieval of related data.

The pharmacological potential of this compound is further underscored by its structural similarity to known enzyme inhibitors and receptor modulators. For instance, the cyclohexylurea moiety is a common feature in molecules targeting G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This has led to speculation about its applicability in oncology and immunology, where GPCRs play a crucial role. Such speculative yet plausible applications make the compound a hot topic in preprint servers and grant proposals.

In the context of AI-driven drug discovery, compounds like 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea are often used as test cases for predictive modeling. Machine learning algorithms trained on structural-activity relationships can predict its bioavailability, toxicity, and target interactions, accelerating the hit-to-lead process. This intersection of computational and experimental chemistry is a trending topic, as evidenced by the surge in publications on cheminformatics and molecular docking studies.

Another area of interest is the compound's potential role in green chemistry. Researchers are increasingly focused on sustainable synthesis routes, and the benzenesulfonyl group's reactivity offers opportunities for catalytic methods that minimize waste. This aligns with the broader push for environmentally friendly practices in pharmaceutical manufacturing, a subject frequently highlighted in regulatory guidelines and industry conferences.

In summary, 3-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-cyclohexylurea (CAS No. 1203085-32-8) is a multifaceted compound with broad relevance in modern chemical and biomedical research. Its structural features, including the tetrahydroquinoline core and cyclohexylurea unit, coupled with its synthetic versatility, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug development, computational chemistry, and sustainable synthesis.